Cas no 137760-53-3 ((1beta,2beta)-12-hydroxy-11,16-dioxo-1,2-dihydrosenecionan-2-yl acetate)

• Product Name: (1beta,2beta)-12-hydroxy-11,16-dioxo-1,2-dihydrosenecionan-2-yl acetate
• CAS No: 137760-53-3
• MF: C₂₀H₂₉NO₇
• MW: 395.446766614914
• CID: 1246182
• PubChem ID: 6442293
• Update Time: 2025-04-20

(1beta,2beta)-12-hydroxy-11,16-dioxo-1,2-dihydrosenecionan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• (1beta,2beta)-12-hydroxy-11,16-dioxo-1,2-dihydrosenecionan-2-yl acetate
• 2-O-Acetylrosmarinine
• Rosmarinine 2-acetate
• Senecionan-11,16-dione, 2-(acetyloxy)-1,2-dihydro-12-hydroxy-, (1a,2a)-
• 137760-53-3
• 12-O-Acetylrosmarinine
• AKOS040735922
• [(1R,4Z,6R,7R,11S,12S,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-3,8-dioxo-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadecan-12-yl] acetate

• Inchi： 1S/C20H29NO7/c1-5-13-8-11(2)20(4,28-12(3)22)19(25)26-10-14-15(23)9-21-7-6-16(17(14)21)27-18(13)24/h5,11,14-17,23H,6-10H2,1-4H3/b13-5+
• InChI Key： DZYSFHOSCAULAC-WLRTZDKTSA-N
• SMILES： C/C=C1/C(=O)OC2C3N(CC2)CC(O)C3COC(=O)C(OC(=O)C)(C)C(C)C/1

Computed Properties

• Exact Mass: 395.19400
• Monoisotopic Mass: 395.194402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 1.314

Experimental Properties

• Color/Form: Powder
• Density: 1.27
• Boiling Point: 580.1°C at 760 mmHg
• Flash Point: 304.6°C
• Refractive Index: 1.551
• PSA: 102.37000
• LogP: 0.75220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives